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Introduction

Ammonium lactate, the ammonium salt of lactic acid, is a compound with significant
applications in the pharmaceutical and cosmetic industries, primarily valued for its moisturizing
and keratolytic properties.[1][2] This technical guide delves into the historical discovery and the
evolution of the synthesis of ammonium lactate, providing a comprehensive overview for
researchers, scientists, and professionals in drug development. While the precise moment of its
first synthesis is not clearly documented, its history is intrinsically linked to the discovery of its
constituent parts: lactic acid and ammonia.

The Precursor: The Discovery of Lactic Acid

The story of ammonium lactate begins with the isolation of its acidic component. In 1780, the
Swedish chemist Carl Wilhelm Scheele first isolated lactic acid from sour milk, initially naming it
"Mjélksyra™ (milk acid).[3][4][5] This discovery laid the fundamental groundwork for the future
synthesis of its salts. A few decades later, in 1808, Jons Jacob Berzelius discovered that lactic
acid is also a component of muscle tissue.[3][4] The structure of lactic acid was later
established by Johannes Wislicenus in 1873.[3] The understanding of lactic acid production
was further advanced in 1856 when Louis Pasteur identified the role of Lactobacillus in its
fermentation.[3][6] This biological pathway became the basis for the first commercial production
of lactic acid by the German pharmacy Boehringer Ingelheim in 1895.[3]
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The Emergence of Ammonium Lactate: A Logical
Synthesis

While a specific individual and date for the first synthesis of ammonium lactate are not
prominently recorded in historical chemical literature, its preparation is a straightforward acid-
base neutralization reaction. Following the isolation and characterization of lactic acid, and with
the growing understanding of chemical principles in the 19th century, the synthesis of its
ammonium salt would have been a logical and achievable step for chemists of the era. The
reaction of an acid with a base to form a salt was a well-established concept.

The primary method for the synthesis of ammonium lactate is the direct reaction of lactic acid
with ammonia, typically in the form of ammonium hydroxide.[1][7] This reaction is a simple
neutralization that yields the ammonium salt of the carboxylic acid.

Modern Synthesis Methodologies

In contemporary chemical and pharmaceutical manufacturing, two primary routes are employed
for the synthesis of ammonium lactate: direct chemical synthesis and fermentation.

Chemical Synthesis

The direct chemical synthesis remains a prevalent method for producing ammonium lactate.
This process involves the controlled reaction of an aqueous solution of lactic acid with agueous
ammonia (ammonium hydroxide).[8]

The following is a generalized protocol based on modern patented methods for the production
of an ammonium lactate solution:

o Reaction Setup: A reaction vessel equipped with a stirrer and temperature control is charged
with a concentrated aqueous solution of lactic acid (e.g., 80-90%).

¢ Neutralization: Aqueous ammonia (e.g., 28% solution) is slowly added to the lactic acid
solution while stirring. The reaction is exothermic, and the temperature is typically controlled
to remain within a specific range (e.g., below 100°C).[8]

e pH Adjustment: The addition of aqueous ammonia continues until the desired pH is
achieved, typically in the range of 5.0-7.0 for pharmaceutical and cosmetic applications.
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¢ Aging and Purification: The resulting ammonium lactate solution may be aged for a period

to ensure complete reaction and then subjected to purification steps, which can include

filtration and ion exchange, to remove any unreacted starting materials or byproducts.

Experimental Workflow: Chemical Synthesis of Ammonium Lactate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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